(2S,3R)-1,1,2-Trimethyl-3-(propan-2-yl)aziridin-1-ium iodide

• CAS No.: 932-24-1
• Molecular Formula: C8H18IN
• Molecular Weight: 255.14 g/mol
• IUPAC Name: (2S,3R)-1,1,2-trimethyl-3-propan-2-ylaziridin-1-ium;iodide
• InChI: InChI=1S/C8H18N.HI/c1-6(2)8-7(3)9(8,4)5;/h6-8H,1-5H3;1H/q+1;/p-1/t7-,8+;/m0./s1
• InChI Key: OZGISKLJZGBWSI-KZYPOYLOSA-M
• Isomeric SMILES: C[C@H]1[C@H]([N+]1(C)C)C(C)C.[I-]
• Canonical SMILES: CC1C([N+]1(C)C)C(C)C.[I-]

Description

NSC 92305 is a compound of interest in various scientific fields due to its unique chemical properties and potential applications

Preparation Methods

The synthesis of NSC 92305 involves several steps, including the use of specific reagents and reaction conditions. The synthetic routes typically involve the formation of intermediate compounds, which are then converted into NSC 92305 through a series of chemical reactions. Industrial production methods may vary, but they generally aim to optimize yield and purity while minimizing costs and environmental impact.

Chemical Reactions Analysis

NSC 92305 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may result in the formation of substituted compounds.

Scientific Research Applications

NSC 92305 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on cellular processes and its ability to interact with biological molecules. In medicine, NSC 92305 is investigated for its potential therapeutic effects, including its ability to modulate specific molecular targets and pathways. In industry, it is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of NSC 92305 involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to certain proteins or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which NSC 92305 is used.

Comparison with Similar Compounds

NSC 92305 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or properties. By comparing NSC 92305 with these compounds, researchers can better understand its unique characteristics and potential advantages. Some similar compounds include those with similar functional groups or reactivity patterns.

Conclusion

NSC 92305 is a compound with significant potential in various scientific fields. Its unique chemical properties and potential applications make it a valuable subject of study. By understanding its preparation methods, chemical reactions, scientific research applications, mechanism of action, and comparison with similar compounds, researchers can better harness its potential for various applications.